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Compound of Interest

Compound Name: Dimethylvinphos

Cat. No.: B1214305 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Dimethylvinphos is an organophosphate insecticide that requires robust and efficient cleanup

methods for accurate determination in various environmental and biological matrices. Solid-

phase extraction (SPE) is a widely used technique for the selective removal of interfering

substances and pre-concentration of analytes from complex samples prior to chromatographic

analysis. This document provides detailed application notes and protocols for the cleanup of

Dimethylvinphos using SPE and the related QuEChERS (Quick, Easy, Cheap, Effective,

Rugged, and Safe) methodology.

Physicochemical Properties of Dimethylvinphos Relevant to SPE

Understanding the physicochemical properties of Dimethylvinphos is crucial for selecting the

appropriate SPE sorbent and optimizing the extraction process.
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Property Value Implication for SPE

Molecular Weight 331.52 g/mol
Influences diffusion and

interaction with sorbent pores.

LogP (Octanol-Water Partition

Coefficient)
4.94

Indicates a nonpolar nature,

suggesting reversed-phase

SPE sorbents like C18 will be

effective.

Solubility
Limited in water, moderately

soluble in organic solvents

Dictates the choice of sample

solvent and elution solvents.

Vapor Pressure 1.3 x 10⁻³ Pa (25 °C)

Low volatility, making it

suitable for analysis by GC and

LC.

Data Presentation: Quantitative Performance of SPE
and QuEChERS Methods
The following tables summarize the expected performance of SPE and QuEChERS methods

for the cleanup of organophosphorus pesticides (OPPs), including compounds structurally

similar to Dimethylvinphos, from various matrices. While specific data for Dimethylvinphos is

limited, the provided data for other OPPs can serve as a strong indicator of expected

performance.

Table 1: Solid-Phase Extraction (SPE) Performance for Organophosphorus Pesticides in Water
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Sorbent Matrix
Recovery
(%)

LOD (µg/L) LOQ (µg/L)
Analytical
Method

C18 Groundwater 70 - 135[1] 1 - 40[1] 2 - 160[1]

GC-MS/MS,

GC-ECD,

GC-NPD[1]

C18
Drinking

Water
70 - 130 0.03 - 2.4 - GC-MS

Magnetic C18
Aquaculture

Water
60 - 99[2]

0.0019 -

0.062[2]
- GC-MS[2]

Graphene

Aerogel

Various

Water

93.8 -

104.2[3]
0.12 - 0.58[3] 0.41 - 1.96[3] GC-MS[3]

Table 2: QuEChERS Performance for Organophosphorus Pesticides in Soil and Food Matrices

Matrix
Cleanup
Sorbent(s)

Recovery
(%)

LOD (µg/kg) LOQ (µg/kg)
Analytical
Method

Soil
PSA, C18,

GCB
65 - 116[4] - 5 - 10[4]

GC-MS/MS,

GC-

ECD/NPD[4]

Fruits &

Vegetables
PSA, C18 70 - 120[5] - - LC-MS/MS[5]

Edible

Insects
-

64.54 -

122.12[6]
1 - 10[6] 10 - 15[6]

GC-

MS/MS[6]

Animal-

derived foods
PSA, C18 71.9 - 110.5 - 0.5 - 5 LC-MS/MS

Experimental Protocols
Protocol 1: Solid-Phase Extraction (SPE) of
Dimethylvinphos from Water Samples
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This protocol details a general procedure for the extraction of Dimethylvinphos from water

using a C18 reversed-phase SPE cartridge.

1. Materials and Reagents

SPE Cartridges: C18 (500 mg, 6 mL)

Methanol (HPLC grade)

Ethyl acetate (HPLC grade)

Dichloromethane (HPLC grade)

N-hexane (HPLC grade)

Acetone (HPLC grade)

Deionized water

Anhydrous sodium sulfate

SPE manifold and vacuum pump

Glassware (beakers, graduated cylinders, collection tubes)

Nitrogen evaporator

2. SPE Procedure

Caption: SPE Workflow for Dimethylvinphos in Water.

Step 1: Sample Preparation:

Collect a 1-liter water sample in a clean glass container.

If the sample contains particulate matter, filter it through a glass fiber filter.

Adjust the sample pH to approximately 7.0.
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Step 2: SPE Cartridge Conditioning:

Place a C18 SPE cartridge on the manifold.

Wash the cartridge with 5 mL of methanol, followed by 5 mL of deionized water. Do not

allow the sorbent to dry.

Step 3: Sample Loading:

Load the prepared water sample onto the conditioned cartridge at a flow rate of 5-10

mL/min.

Step 4: Cartridge Washing:

After the entire sample has passed through, wash the cartridge with 5 mL of a 5%

methanol in water solution to remove polar interferences.

Step 5: Sorbent Drying:

Dry the sorbent bed thoroughly by passing a stream of nitrogen or air through the cartridge

for 10-15 minutes.

Step 6: Elution:

Elute the retained Dimethylvinphos from the cartridge with 5-10 mL of a mixture of ethyl

acetate and dichloromethane (1:1, v/v). Collect the eluate in a clean tube.

Step 7: Post-Elution Processing:

Pass the eluate through a small column containing anhydrous sodium sulfate to remove

any residual water.

Concentrate the eluate to a final volume of 1 mL using a gentle stream of nitrogen.

The sample is now ready for analysis by Gas Chromatography (GC) with a Nitrogen-

Phosphorus Detector (NPD) or Mass Spectrometry (MS).
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Protocol 2: QuEChERS Cleanup of Dimethylvinphos
from Soil Samples
This protocol outlines the QuEChERS method for the extraction and cleanup of

Dimethylvinphos from soil.

1. Materials and Reagents

Acetonitrile (HPLC grade)

QuEChERS extraction salts (e.g., 4 g MgSO₄, 1 g NaCl)

Dispersive SPE (d-SPE) tubes containing primary secondary amine (PSA) and C18 sorbents

(e.g., 150 mg MgSO₄, 50 mg PSA, 50 mg C18)

Centrifuge and centrifuge tubes (50 mL)

Vortex mixer

Filtration apparatus (e.g., syringe filters)

2. QuEChERS Procedure

Caption: QuEChERS Workflow for Dimethylvinphos in Soil.

Step 1: Sample Extraction:

Weigh 10 g of homogenized soil into a 50 mL centrifuge tube. If the soil is dry, add an

appropriate amount of water to moisten it.

Add 10 mL of acetonitrile to the tube.

Vortex or shake vigorously for 1 minute.

Add the QuEChERS extraction salts (e.g., 4 g MgSO₄ and 1 g NaCl).

Immediately vortex or shake for 1 minute.
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Centrifuge at ≥3000 rcf for 5 minutes.

Step 2: Dispersive SPE Cleanup:

Transfer 1 mL of the upper acetonitrile layer to a d-SPE tube containing PSA and C18

sorbents.

Vortex for 30 seconds.

Centrifuge at ≥3000 rcf for 5 minutes.

Step 3: Final Extract Preparation:

Take the supernatant and filter it through a 0.22 µm syringe filter.

The extract is now ready for analysis by GC-MS/MS.

Logical Relationships and Considerations

Analyte Properties

Sample Matrix Cleanup Method Sorbent Selection

Dimethylvinphos
(Nonpolar, LogP ~4.94)

Solid-Phase Extraction (SPE)

drives

Water
(Low complexity)

suitable for

Soil
(High complexity,

organic matter, lipids)
QuEChERSoften requires

Food
(Variable complexity,

fats, pigments, sugars)

ideal for

C18
(Reversed-phase for nonpolar analytes)

utilizes

employs

PSA
(Removes sugars, fatty acids, organic acids)employs

GCB
(Removes pigments, sterols)

can employ

Click to download full resolution via product page
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Caption: Key Factors in Method Selection for Dimethylvinphos Cleanup.

Method Selection Considerations:

For water samples, where the matrix is relatively clean, traditional SPE with a C18 sorbent is

a robust and effective method.

For complex matrices like soil and various food commodities, the QuEChERS method is

highly advantageous due to its speed, efficiency in removing a wide range of interferences,

and reduced solvent consumption. The choice of d-SPE sorbents (PSA, C18, GCB) can be

tailored to the specific matrix components that need to be removed. For example, PSA is

effective for removing organic acids and sugars, while C18 targets nonpolar interferences

like lipids. Graphitized carbon black (GCB) is useful for removing pigments like chlorophyll.

Method Validation:

It is imperative that any cleanup method be properly validated for the specific matrix and

analyte of interest. Key validation parameters include:

Recovery: Should typically be within 70-120%.

Precision (Repeatability and Reproducibility): Expressed as relative standard deviation

(RSD), which should ideally be below 20%.

Limit of Detection (LOD) and Limit of Quantification (LOQ): To ensure the method is sensitive

enough for the intended application.

Linearity: To demonstrate a proportional response over a range of concentrations.

Matrix Effects: To assess the influence of co-extracted matrix components on the analytical

signal.

By following these detailed protocols and considering the principles of method selection and

validation, researchers can achieve reliable and accurate quantification of Dimethylvinphos in

a variety of challenging sample types.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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